2-{2-[4-(Diethylamino)phenyl]vinyl}-1-methylpyridinium

• Molecular Formula: C18H23N2+
• Molecular Weight: 267.4 g/mol
• IUPAC Name: N,N-diethyl-4-[(E)-2-(1-methylpyridin-1-ium-2-yl)ethenyl]aniline
• InChI: InChI=1S/C18H23N2/c1-4-20(5-2)18-13-10-16(11-14-18)9-12-17-8-6-7-15-19(17)3/h6-15H,4-5H2,1-3H3/q+1
• InChI Key: BOXNHJXFMYFAFC-UHFFFAOYSA-N
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=C/C2=CC=CC=[N+]2C
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=CC2=CC=CC=[N+]2C

Description

2-{2-[4-(Diethylamino)phenyl]vinyl}-1-methylpyridinium is an organic compound known for its significant nonlinear optical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-{2-[4-(Diethylamino)phenyl]vinyl}-1-methylpyridinium typically involves the Knoevenagel condensation reaction. This method uses 4-(Diethylamino)benzaldehyde and 1-methylpyridinium iodide as starting materials. The reaction is carried out in the presence of a base, such as piperidine, in a solvent like ethanol .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions to ensure high yield and purity. Recrystallization is often employed to purify the final product .

Chemical Reactions Analysis

Types of Reactions: 2-{2-[4-(Diethylamino)phenyl]vinyl}-1-methylpyridinium undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the vinyl group.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like sodium methoxide in methanol.

Major Products:

Oxidation: The major product is the corresponding carboxylic acid.

Reduction: The major product is the corresponding alcohol.

Substitution: The major product depends on the nucleophile used.

Scientific Research Applications

2-{2-[4-(Diethylamino)phenyl]vinyl}-1-methylpyridinium has a wide range of scientific research applications:

Chemistry: Used as a nonlinear optical material in various chemical processes.

Biology: Employed in bioimaging due to its fluorescent properties.

Medicine: Investigated for potential therapeutic applications, including drug delivery systems.

Industry: Utilized in the development of optical data storage devices and laser technology

Mechanism of Action

The mechanism of action of 2-{2-[4-(Diethylamino)phenyl]vinyl}-1-methylpyridinium involves its interaction with light. The compound exhibits significant second-order nonlinear optical properties, which are attributed to its π-conjugated system. This system allows for efficient electron delocalization, leading to strong interactions with electromagnetic fields .

Comparison with Similar Compounds

• 2-{2-[4-(Diethylamino)phenyl]vinyl}-1,3,3-trimethyl-3H-indolium chloride
• 2-{2-[4-(Diethylamino)phenyl]vinyl}-1-methylpyridinium iodide

Comparison:

• 2-{2-[4-(Diethylamino)phenyl]vinyl}-1,3,3-trimethyl-3H-indolium chloride: This compound has similar optical properties but differs in its molecular structure, which includes an indolium ring instead of a pyridinium ring .
• 2-{2-[4-(Diethylamino)phenyl]vinyl}-1-methylpyridinium iodide: This compound is closely related but contains an iodide counterion, which can influence its solubility and reactivity .

The uniqueness of 2-{2-[4-(Diethylamino)phenyl]vinyl}-1-methylpyridinium lies in its specific molecular structure, which provides a balance of stability and optical properties, making it highly suitable for various advanced applications .